Cas no 477504-76-0 (ethyl 2-(2-phenoxybenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate)

• Product Name: ethyl 2-(2-phenoxybenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate
• CAS No: 477504-76-0
• MF: C₂₅H₂₅NO₄S
• MW: 435.535305738449
• CID: 6387073
• PubChem ID: 3352009
• Update Time: 2025-10-30

ethyl 2-(2-phenoxybenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(2-phenoxybenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate
• AKOS001632787
• F0817-0370
• ethyl 2-(2-phenoxybenzamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• SR-01000445541-1
• 477504-76-0
• ethyl 2-[(2-phenoxybenzoyl)amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• ETHYL 2-(2-PHENOXYBENZAMIDO)-4H,5H,6H,7H,8H-CYCLOHEPTA[B]THIOPHENE-3-CARBOXYLATE
• Oprea1_042369
• SR-01000445541
• 4H-Cyclohepta[b]thiophene-3-carboxylic acid, 5,6,7,8-tetrahydro-2-[(2-phenoxybenzoyl)amino]-, ethyl ester

• Inchi： 1S/C25H25NO4S/c1-2-29-25(28)22-19-14-7-4-8-16-21(19)31-24(22)26-23(27)18-13-9-10-15-20(18)30-17-11-5-3-6-12-17/h3,5-6,9-13,15H,2,4,7-8,14,16H2,1H3,(H,26,27)
• InChI Key： KSQFCHUKEWKOLN-UHFFFAOYSA-N
• SMILES： C12CCCCCC=1C(C(OCC)=O)=C(NC(=O)C1=CC=CC=C1OC1=CC=CC=C1)S2

Computed Properties

• Exact Mass: 435.15042945g/mol
• Monoisotopic Mass: 435.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on ethyl 2-(2-phenoxybenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate

Ethyl 2-(2-Phenoxybenzamido)-4H,5H,6H,7H,8H-Cycloheptabthiophene-3-Carboxylate: A Comprehensive Overview

Ethyl 2-(2-phenoxybenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate (CAS No. 477504-76-0) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of materials science and organic chemistry. This compound belongs to the class of cycloheptabthiophenes, which are known for their unique electronic properties and potential applications in advanced materials. The molecule features a phenoxybenzamido group attached to a cycloheptabthiophene backbone, along with an ethyl carboxylate substituent. These structural elements contribute to its distinctive chemical behavior and functional properties.

Recent studies have highlighted the importance of cycloheptabthiophenes in the development of next-generation materials for optoelectronic devices. The presence of sulfur atoms in the aromatic ring system of cycloheptabthiophenes imparts unique electronic characteristics, such as high electron mobility and strong absorption in the visible spectrum. These properties make them promising candidates for applications in organic photovoltaics (OPVs), light-emitting diodes (OLEDs), and field-effect transistors (FETs). The substitution pattern of ethyl 2-(2-phenoxybenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate further enhances its electronic versatility by introducing additional functional groups that can modulate its optical and electrical properties.

The synthesis of ethyl 2-(2-phenoxybenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate involves a series of intricate organic reactions. Key steps include the formation of the cycloheptabthiophene core through sulfur-containing precursors and subsequent functionalization with the phenoxybenzamido and ethyl carboxylate groups. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in cross-coupling reactions have enabled more efficient construction of the aromatic sulfur framework.

One of the most notable aspects of this compound is its potential in organic electronics. The phenoxybenzamido group introduces electron-withdrawing effects that can fine-tune the energy levels of the molecule's frontier orbitals. This modulation is critical for achieving optimal charge transport properties in devices such as solar cells and transistors. Experimental studies have demonstrated that films cast from this compound exhibit excellent charge carrier mobility and stability under ambient conditions.

In addition to its electronic properties, ethyl 2-(2-phenoxybenzamido)-4H,5H,6H,7H,8H-cycloheptabthiophene-3-carboxylate has shown promise in bio-related applications due to its biocompatibility and ability to interact with biological molecules. Recent research has explored its use as a scaffold for drug delivery systems and biosensors. The carboxylic acid functionality can be exploited for conjugation with biomolecules such as proteins or nucleic acids.

From a structural perspective, the compound's molecular architecture consists of a fused sulfur-containing aromatic system with multiple substituents. The cycloheptabthiophene core provides a rigid framework that facilitates π-π interactions and planarization of the molecule. This planarity is essential for achieving high electron delocalization and efficient charge transport. The phenoxy group attached to the benzamide moiety further enhances solubility in organic solvents while maintaining structural integrity.

Recent computational studies have provided deeper insights into the electronic structure of ethyl 2-(2-phenoxybenzamido)-4H,5H,6H,7H,8 H-cycloheptabthiophene-3-carboxylate. Density functional theory (DFT) calculations have revealed that the molecule exhibits strong absorption bands in the visible region due to its extended conjugation system. These findings align with experimental results showing high extinction coefficients in solution-phase measurements.

The integration of multiple functional groups into this compound allows for further chemical modification to tailor its properties for specific applications. For example, substitution at different positions on the cycloheptabthiophene ring can lead to variations in solubility or emission characteristics. Such versatility makes it an attractive candidate for both fundamental research and industrial development.

In summary,CAS No: 477504-76-0 represents a cutting-edge material with diverse potential applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable component in advancing modern materials science.